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Compound of Interest

Compound Name: 9H-Carbazol-4-ol

Cat. No.: B019958 Get Quote

Essential Safety and Handling Guide for 9H-
Carbazol-4-ol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 9H-Carbazol-4-ol. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this chemical from acquisition to disposal.

Physicochemical and Hazard Data
A summary of key quantitative data for 9H-Carbazol-4-ol is presented below. This information

is critical for risk assessment and the implementation of appropriate safety measures.
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Property Value Reference

Molecular Formula C₁₂H₉NO [1]

Molecular Weight 183.21 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
[1]

Melting Point 169-173 °C [2]

Boiling Point 431.4 ± 18.0 °C at 760 mmHg [2]

Solubility
Slightly soluble in DMSO and

Methanol
[3]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), May

cause respiratory irritation

(STOT SE 3)

[4]

Occupational Exposure Limits
No established occupational

exposure limits.
[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 9H-Carbazol-4-ol to prevent

exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Nitrile

rubber). Inspect gloves for

integrity before each use.

Prevents skin contact and

irritation.[4]

Eye Protection

Use chemical safety goggles

that meet European Standard

EN 166 or equivalent.

Protects eyes from dust

particles and splashes,

preventing serious irritation.[4]

Skin and Body Protection

Wear a lab coat, long-sleeved

clothing, and closed-toe shoes.

For larger quantities or when

generating dust, consider a

disposable coverall.

Minimizes skin exposure to the

chemical.[4]

Respiratory Protection

Under normal laboratory use

with adequate ventilation,

respiratory protection is not

typically required. For large-

scale operations or in

situations with inadequate

ventilation where dust may be

generated, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

Prevents respiratory tract

irritation from dust inhalation.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks and

environmental impact.

Experimental Protocol: Safe Handling of 9H-Carbazol-4-ol

Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust inhalation.[6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5]

Before starting, ensure all necessary PPE is donned correctly.

Handling the Chemical:

Avoid all personal contact with the substance, including inhalation of dust.[6]

Do not eat, drink, or smoke in the area where 9H-Carbazol-4-ol is handled.[6]

Use appropriate tools (spatulas, etc.) to handle the solid, minimizing the generation of

dust.

Keep the container tightly closed when not in use.[6]

Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.[6]

For wet spills, absorb the material with an inert substance and place it in a sealed, labeled

container for disposal.

Wash the spill area thoroughly with soap and water.[6]

Decontamination:

Thoroughly wash hands with soap and water after handling the chemical.[6]

Decontaminate all equipment and work surfaces after use.

Contaminated clothing should be removed and laundered separately before reuse.[6]
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Disposal Plan

Waste Classification: 9H-Carbazol-4-ol and its containers must be treated as hazardous

waste.[7]

Disposal Method: Dispose of the chemical and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[6] This typically involves collection by

a licensed hazardous waste disposal company.

Container Disposal: Empty containers should be triple-rinsed (or equivalent) and disposed of

as hazardous waste.[8] Do not reuse empty containers.

Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 9H-Carbazol-4-ol,
from initial preparation to final disposal.
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Safe Handling Workflow for 9H-Carbazol-4-ol

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Emergency Procedures

Risk Assessment

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Weighing and Transfer

Chemical Reaction/Use

Spill ResponseDecontaminate Workspace & Equipment Exposure Response (First Aid)

Doff and Dispose of Contaminated PPE

Segregate and Label Hazardous Waste

Store for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling 9H-Carbazol-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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